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Compound of Interest

Compound Name: Ferric sulfate heptahydrate

Cat. No.: B3068266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

toxicological properties of Ferric Sulfate Heptahydrate. The information is compiled from

various safety data sheets to ensure a thorough guide for laboratory and professional use.

Chemical Identification and Physical Properties
Ferric sulfate heptahydrate is an inorganic compound with the chemical formula

Fe₂(SO₄)₃·7H₂O. It is also known by other names such as iron(III) sulfate heptahydrate.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula Fe₂H₁₄O₁₉S₃[1]

Molecular Weight 525.985 g/mol [2]

Appearance Yellow to grayish-white crystals or powder[3]

Odor Odorless[3]

Melting Point 480 °C (decomposes)[2]

Specific Gravity 2.0 - 2.1

Solubility Soluble in water[3]

Hygroscopicity Hygroscopic[3]

Hazard Identification and Classification
Ferric sulfate heptahydrate is classified as a hazardous substance. The primary hazards are

related to ingestion, skin contact, and eye contact.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[3]

Signal Word: Warning

Toxicological Information
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The toxicological effects of ferric sulfate heptahydrate are primarily acute, resulting from

direct contact or ingestion.

Table 3: Toxicological Data

Route of Exposure Effect Symptoms

Oral (Ingestion) Harmful if swallowed[4][5]

May cause nausea, vomiting,

diarrhea, and gastrointestinal

irritation.[5] Ingestion of large

amounts can lead to epigastric

pain, vomiting blood, and

circulatory failure.[5]

Dermal (Skin Contact) Causes skin irritation[3][4][5] Redness and pain.

Ocular (Eye Contact)
Causes serious eye irritation[3]

[4][5]

Redness, pain, and potential

for serious eye damage.

Inhalation
May cause respiratory tract

irritation[3]
-

There is no evidence of carcinogenic or mutagenic effects from available data.[5]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with ferric
sulfate heptahydrate.

Experimental Protocols for Safe Handling:
Engineering Controls: Use in a well-ventilated area, preferably within a certified laboratory

chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side-shields.[5]

Hand Protection: Wear impervious gloves (e.g., Nitrile rubber).[5]
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Body Protection: Wear a lab coat, overalls, or other protective clothing to prevent skin

contact.[5]

Hygiene Practices: Do not eat, drink, or smoke when using this product.[5] Wash hands

thoroughly after handling.[6]

Storage Recommendations:
Keep the container tightly closed in a dry, cool, and well-ventilated area.[5]

Store away from incompatible materials such as oxidizing agents, alkalis, and soluble

carbonates.[5]

The substance is hygroscopic and sensitive to air and moisture.[5]

First Aid and Emergency Procedures
First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.[6]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical attention.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3]

Fire-Fighting Measures:
The substance is non-combustible.[5]

Use extinguishing media appropriate for the surrounding fire.[5]

Upon heating, it may decompose and emit toxic fumes, including oxides of sulfur and iron.[5]

Accidental Release Measures:
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The following workflow outlines the procedure for handling a spill of ferric sulfate
heptahydrate.

Workflow for Handling a Ferric Sulfate Heptahydrate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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